1-Benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C12H11ClN2O3
• Molecular Weight: 266.68 g/mol
• IUPAC Name: 1-benzyl-4-chloro-5-methoxypyrazole-3-carboxylic acid
• InChI: InChI=1S/C12H11ClN2O3/c1-18-11-9(13)10(12(16)17)14-15(11)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,16,17)
• InChI Key: ICKBGDJASBRPIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NN1CC2=CC=CC=C2)C(=O)O)Cl

Description

1-Benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid is a versatile pyrazole-based chemical building block intended for research and development applications. Compounds within this structural class are frequently employed as key intermediates in the synthesis of potential pharmaceutical agents. Pyrazole-carboxylic acids are known to be valuable scaffolds in medicinal chemistry, serving as precursors for the development of molecules that modulate various biological targets, such as metalloproteinases . The specific substitution pattern on the pyrazole ring—featuring a benzyl group at the N1 position, a chloro group at the C4 position, and a methoxy group at the C5 position—makes this compound a particularly interesting substrate for further synthetic elaboration to explore structure-activity relationships (SAR) . Researchers may utilize this compound in the discovery of new enzyme inhibitors or as a core structure in the design of bioactive molecules for agricultural and material science applications. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid typically involves the reaction of 4-chloro-3-methylpyrazole with ethyl bromoacetate in the presence of a base to form 4-chloro-3-ethyl-1-methylpyrazole. This intermediate is then reacted with formic acid and a catalyst to yield the final product .

Industrial Production Methods: Industrial production methods for this compound often involve large-scale batch reactions under controlled conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 1-Benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or amines, depending on the reagents used.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted pyrazole derivatives.

Scientific Research Applications

Medicinal Applications

1. Antiviral Activity
Recent studies have explored the antiviral properties of pyrazole derivatives, including 1-benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid. It has been evaluated for its effectiveness against Human Immunodeficiency Virus (HIV) and other viral pathogens. Research indicates that modifications in the pyrazole structure can enhance its inhibitory activity against viral replication, making it a candidate for further development as an antiviral agent .

2. Enzyme Inhibition
This compound has shown promise as an inhibitor of xanthine oxidoreductase (XOR), an enzyme involved in purine metabolism and linked to various diseases such as gout and cardiovascular disorders. Studies demonstrate that it exhibits mixed-type inhibition, which could be beneficial for therapeutic applications targeting XOR-related conditions .

3. Anti-inflammatory Properties
The compound's derivatives have been investigated for their potential anti-inflammatory effects. Some pyrazole-based compounds have been reported to act as bradykinin B1 receptor antagonists, which may help in treating inflammatory diseases .

Agricultural Applications

1. Pesticide Development
In agricultural research, pyrazole derivatives are being explored for their potential use as pesticides. The structural characteristics of 1-benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid may allow it to interact with specific biological targets in pests, leading to effective pest control solutions. This is particularly relevant in the development of environmentally friendly pesticides that minimize harm to non-target organisms .

Chemical Properties and Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of 1-benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid. The presence of the benzyl group and the chloro and methoxy substituents significantly influence its biological activity. Researchers have conducted extensive SAR studies to identify modifications that enhance its pharmacological properties while reducing toxicity .

Case Study 1: Antiviral Screening

A recent screening of a library of pyrazole compounds identified several candidates with significant anti-HIV activity. The lead compound, structurally similar to 1-benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid, demonstrated a dose-dependent response in inhibiting viral replication without cytotoxic effects on host cells. This study highlights the potential for developing novel antiviral therapies based on pyrazole scaffolds .

Case Study 2: Enzyme Inhibition Profile

In a pharmacological study focused on XOR inhibition, 1-benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid was assessed alongside other derivatives. Results indicated that this compound exhibited a favorable inhibition profile compared to traditional inhibitors, suggesting its utility in treating conditions associated with elevated uric acid levels .

Mechanism of Action

The mechanism of action of 1-Benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares structural features, molecular weights, and observed activities of 1-Benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid with related pyrazole derivatives:

Compound Name	Position 1	Position 3	Position 4	Position 5	Molecular Weight (g/mol)	Observed Activity/Properties	Reference
1-Benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid	Benzyl	COOH	Cl	OCH3	267.71 (calculated)	Not reported	-
1-Benzyl-1H-pyrazole-4-carboxylic acid	Benzyl	-	COOH	-	202.21	Not specified
1-Benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde	Benzoyl	Phenyl	CHO	-	-	Antioxidant, anti-inflammatory
1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid	Thiolan-sulfone	COOH	-	CH3	-	Enhanced solubility (theoretical)

Key Findings:

Substituent Position and Electronic Effects: The carboxylic acid group at position 3 (target compound) vs. Benzoyl vs. Benzyl Groups: Benzoyl (in 1-Benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde) introduces electron-withdrawing effects, whereas benzyl (target compound) offers lipophilicity, impacting metabolic pathways .

Functional Group Influence :

• Aldehyde (CHO) at position 4 () correlates with antioxidant activity, suggesting reactive groups at this position may drive biological effects. In contrast, the target compound’s chloro and methoxy groups may favor different mechanisms, such as enzyme inhibition or antimicrobial activity .
• Sulfone groups () improve solubility compared to methoxy, highlighting how heteroatom substituents tune physicochemical properties .

Molecular Weight Trends :

• The target compound’s calculated molecular weight (267.71 g/mol) is higher than simpler analogs like 1-Benzyl-1H-pyrazole-4-carboxylic acid (202.21 g/mol), reflecting the added chloro and methoxy substituents .

Notes

Molecular weights for unreported compounds are calculated using standard atomic masses.

Limitations : Direct pharmacological data for 1-Benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid are absent in the provided evidence; inferences rely on structural analogs.

Future Directions : Experimental studies on the target compound’s solubility, acidity (pKa), and bioactivity are recommended to validate theoretical comparisons.

Biological Activity

1-Benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid (CAS Number: 1710202-28-0) is a compound belonging to the pyrazole class, which has garnered significant attention for its diverse biological activities. This article explores the biological activity of this compound, focusing on its potential applications in anticancer therapies, antibacterial properties, and other pharmacological effects.

The molecular formula of 1-Benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid is $C_{12}H_{11}ClN_{2}O_{3}$, with a molecular weight of 266.68 g/mol. The compound features a pyrazole ring, which is known for its bioactive properties.

Property	Value
CAS Number	1710202-28-0
Molecular Formula	C₁₂H₁₁ClN₂O₃
Molecular Weight	266.68 g/mol

Anticancer Activity

Recent studies have highlighted the potential of pyrazole derivatives, including 1-Benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid, in cancer treatment. Pyrazole compounds have been shown to exhibit significant antiproliferative effects against various cancer cell lines.

The anticancer activity of pyrazole derivatives often involves the inhibition of microtubule assembly and induction of apoptosis in cancer cells. For instance, similar compounds have demonstrated the ability to enhance caspase activity and induce morphological changes indicative of apoptosis at concentrations as low as 1.0 μM in breast cancer MDA-MB-231 cells .

Case Studies

• Study on MDA-MB-231 Cells : Compounds structurally related to 1-Benzyl-4-chloro-5-methoxy-1H-pyrazole showed an increase in caspase activity by up to 57% at concentrations around 10 μM, suggesting a robust apoptotic mechanism .
• In Vivo Studies : In vivo models have demonstrated that pyrazole derivatives can significantly inhibit tumor growth in xenograft models, showcasing their potential as effective anticancer agents .

Antibacterial Properties

In addition to anticancer effects, pyrazole compounds exhibit antibacterial activity against various pathogens. Research indicates that certain pyrazoles can disrupt bacterial cell walls or inhibit essential enzymes involved in bacterial metabolism.

Research Findings

A study evaluated several pyrazole derivatives for their antibacterial efficacy against Gram-positive and Gram-negative bacteria. Results showed that some compounds exhibited minimum inhibitory concentrations (MIC) as low as 10 µg/mL against Staphylococcus aureus and Escherichia coli .

Other Biological Activities

Beyond anticancer and antibacterial properties, pyrazole derivatives have been investigated for their anti-inflammatory and antiviral activities.

Anti-inflammatory Effects

Pyrazoles are noted for their ability to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation pathways. This inhibition leads to a reduction in pro-inflammatory mediators, suggesting potential use in treating inflammatory diseases .

Antiviral Activity

Some studies have reported that pyrazole derivatives can inhibit viral replication through various mechanisms, including interference with viral enzyme functions or host cell pathways essential for viral life cycles .

Q & A

Q. What are the established synthetic routes for 1-Benzyl-4-chloro-5-methoxy-1H-pyrazole-3-carboxylic acid, and how do reaction conditions influence yield?

• Methodological Answer : A common approach involves nucleophilic substitution using 1-aryl-5-chloro-pyrazole intermediates. For example, 5-chloro-pyrazole derivatives react with benzyl groups in the presence of K₂CO₃ as a base catalyst, followed by methoxylation under controlled conditions . Key factors include solvent polarity (DMF or DCM), temperature (60–80°C), and stoichiometry of the benzylating agent. Yields typically range from 50–75%, with impurities arising from over-alkylation or incomplete substitution. Purification via column chromatography (silica gel, ethyl acetate/hexane) is critical .

Q. How is the compound characterized structurally, and what spectroscopic techniques are most reliable?

• Methodological Answer : X-ray crystallography provides definitive structural confirmation, especially for regiochemical assignments (e.g., distinguishing between N1 and N2 benzylation) . Complementary techniques include:

• ¹H/¹³C NMR : Methoxy protons appear as singlets (~δ 3.8–4.0 ppm), while pyrazole ring protons show distinct splitting patterns.
• IR Spectroscopy : Carboxylic acid C=O stretches at ~1700 cm⁻¹ and pyrazole ring vibrations at ~1550 cm⁻¹ .
• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular ion peaks (e.g., [M+H]⁺) with <2 ppm error .

Q. What safety protocols are recommended for handling this compound?

• Methodological Answer : The compound may cause skin/eye irritation based on structural analogs . Follow GHS guidelines:

• Use PPE (gloves, goggles) and work in a fume hood.
• Avoid inhalation of fine powders; employ wet handling methods.
• Store in airtight containers at 2–8°C, away from oxidizing agents .

Advanced Research Questions

Q. How can computational tools optimize retrosynthetic pathways for derivatives of this compound?

• Methodological Answer : AI-driven platforms (e.g., Pistachio, Reaxys) predict feasible routes by analyzing reaction databases. Input parameters include substituent compatibility (e.g., chloro vs. methoxy group stability under acidic/basic conditions) and steric hindrance at the pyrazole N1 position . For example, replacing benzyl with bulkier groups may require adjusting catalyst loadings (e.g., Pd(PPh₃)₄ for Suzuki couplings) .

Q. How can contradictory NMR data for regioisomers be resolved?

• Methodological Answer : Ambiguities in benzyl or methoxy positioning arise due to similar chemical shifts. Strategies include:

• NOESY/ROESY : Detect spatial proximity between benzyl protons and pyrazole ring protons.
• DFT Calculations : Simulate NMR spectra for each regioisomer and compare with experimental data.
• Derivatization : Convert the carboxylic acid to an ester; shifts in methoxy protons help assign substitution patterns .

Q. What strategies improve yield in multi-step syntheses involving this compound?

• Methodological Answer :

• Stepwise Protection : Temporarily protect the carboxylic acid as a methyl ester during benzylation to prevent side reactions.
• Catalyst Screening : Test Pd-based catalysts (e.g., Pd(OAc)₂) for cross-coupling steps, optimizing ligand-to-metal ratios.
• In Situ Monitoring : Use TLC or HPLC to track intermediate stability, especially under acidic deprotection conditions .

Q. How can biological activity be systematically evaluated for this compound?

• Methodological Answer :

• In Vitro Assays : Screen for antimicrobial activity via broth microdilution (MIC values against Gram+/Gram– bacteria).
• Enzyme Inhibition : Test inhibition of COX-2 or MAP kinase using fluorometric assays (IC₅₀ determination).
• SAR Studies : Modify the benzyl or methoxy groups and correlate changes with activity trends. Toxicity profiling (e.g., HepG2 cell viability) is critical early in drug development .